Cas no 13675-27-9 (1-Propene-1,2,3-tricarboxylicacid, 1,2,3-tri-2-propen-1-yl ester)

1-Propene-1,2,3-tricarboxylicacid, 1,2,3-tri-2-propen-1-yl ester structure
13675-27-9 structure
Product Name:1-Propene-1,2,3-tricarboxylicacid, 1,2,3-tri-2-propen-1-yl ester
CAS No:13675-27-9
MF:C15H18O6
MW:294.299825191498
CID:139762
PubChem ID:5354782
Update Time:2025-04-19

1-Propene-1,2,3-tricarboxylicacid, 1,2,3-tri-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-1,2,3-tricarboxylicacid, 1,2,3-tri-2-propen-1-yl ester
    • TRIALLYL ACONITATE
    • tris(prop-2-enyl) (Z)-prop-1-ene-1,2,3-tricarboxylate
    • ACONITIC ACID,TRIALLYL ESTER
    • Propen-1c,2,3-tricarbonsaeure-triallylester
    • propene-1c,2,3-tricarboxylic acid triallyl ester
    • triprop-2-en-1-yl prop-1-ene-1,2,3-tricarboxylate
    • Aconitic acid triallyl
    • 1-Propene-1,2,3-tricarboxylic acid triallyl ester
    • aconiticacid,triallylester
    • 13675-27-9
    • 1-Propene-1,2,3-tricarboxylic acid, triallyl ester
    • AKOS015913981
    • 1-Propene-1,3-tricarboxylic acid, triallyl ester
    • BRN 1714743
    • ACONITIC ACID, TRIALLYL ESTER
    • NSC-19172
    • NSC 19172
    • WLN: 1U2OV1YVO2U1&U1VO2U1
    • 4-02-00-02407 (Beilstein Handbook Reference)
    • NSC19172
    • Inchi： 1S/C15H18O6/c1-4-7-19-13(16)10-12(15(18)21-9-6-3)11-14(17)20-8-5-2/h4-6,10H,1-3,7-9,11H2/b12-10-
    • InChI Key： NZHHDFRSEQSGLN-BENRWUELSA-N
    • SMILES： O(CC=C)C(C/C(/C(=O)OCC=C)=C/C(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 294.11000
  • Monoisotopic Mass: 294.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.1975 (rough estimate)
  • Boiling Point: 108°C 0,1mm
  • Flash Point: 166.7°C
  • Refractive Index: 1.4359 (estimate)
  • PSA: 78.90000
  • LogP: 1.49050

1-Propene-1,2,3-tricarboxylicacid, 1,2,3-tri-2-propen-1-yl ester Security Information

  • Hazardous Material transportation number：UN 1993

1-Propene-1,2,3-tricarboxylicacid, 1,2,3-tri-2-propen-1-yl ester Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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